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This technical guide provides a comprehensive overview of the initial characterization of cast
Aluminum-Titanium (Al-Ti) alloys. Cast Al-Ti alloys are of significant interest due to their
potential for high strength-to-weight ratios, good high-temperature properties, and refined grain
structures. This document outlines the typical microstructures, mechanical properties, and the
experimental protocols used to characterize these materials, making it an essential resource for
professionals in materials science and related fields.

Microstructure of Cast Al-Ti Alloys

The addition of titanium to aluminum alloys primarily serves as a grain refiner, leading to a finer
and more uniform grain structure in the as-cast condition. This grain refinement is a critical
factor in enhancing the mechanical properties of the alloy. The primary microstructural features
of interest in cast Al-Ti alloys include the a-Al dendrites and the distribution of intermetallic
phases.

The introduction of titanium to Al-Si alloys leads to the formation of Ti-based intermetallics.[1] In
hypoeutectic Al-7Si alloys, the addition of titanium results in the formation of Ti9AI23
intermetallic compounds, which can appear as flakes or in blocky forms.[1] The morphology of
these intermetallics is influenced by the solidification cooling rate and the titanium proportion.[1]

In die-cast Al-Mg-Zn-Si alloys, the addition of titanium leads to the formation of the AI3Ti
intermetallic phase.[2] The volume fraction and formation temperature of this phase increase
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with higher titanium content.[2] These AI3Ti precipitates can be clearly distinguished after
polishing with colloidal silica.[3]

Mechanical Properties of Cast Al-Ti Alloys

The mechanical properties of cast Al-Ti alloys are intrinsically linked to their microstructure. The
grain refinement and the presence of intermetallic phases significantly influence properties
such as hardness, tensile strength, and ductility.

The addition of titanium generally leads to an increase in the hardness of aluminum alloys.[4]
For instance, in Al-7Si alloys, hardness increases with a higher titanium proportion due to the
formation of Ti9AI23.[1] Similarly, the addition of titanium to an Al-6%L.i alloy resulted in an
increase in microhardness by about 46%.[4] This increase is attributed to the refined
microstructure and the nucleation of peritectic intermetallic AI3Ti.[4]

The effect of titanium on tensile properties can be optimized at specific concentrations. In a die-
cast Al-Mg-Zn-Si alloy, the best mechanical properties were achieved with a 0.1 wt% Ti
addition, reaching a yield strength of 350 MPa, an ultimate tensile strength of 440 MPa, and an
elongation of 3.29% after heat treatment.[2] In another study on a die-cast AI5Mg1.5Si0.6Mn
alloy, a 0.20 wt% titanium addition increased the elongation from 11% to 18%, the yield
strength from 136 MPa to 157 MPa, and the ultimate tensile strength from 296 MPa to 308
MPa in the as-cast condition.[5]

Quantitative Data Summary

Table 1: Effect of Ti Addition on Mechanical Properties of Cast Al-Mg-Zn-Si Alloy[2]

Yield Strength Ultimate Tensile

Ti Content (wt%) (MPa) Strength (MPa) Elongation (%)
0.05

0.10 350 440 3.29

0.15

0.20
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Note: Data is for T6 heat-treated condition. Dashes indicate data not provided in the source.

Table 2: Effect of Ti Addition on Hardness and Grain Size of Cast Al-7Si Alloy[1]

Ti Proportion (%) Average Size of a-Al (pm) Hardness (HV)
0.0 - ~55
0.8 - ~65
1.3 - ~75
1.6 - ~85

Note: Dashes indicate data not provided in the source.

Table 3: Mechanical Properties of Cast Ti-Al-Si Alloys[6]

Ultimate Compressive

Alloy Composition (wt.%) Hardness
Strength

TiAI15Si15 Higher

TiAI35Si5 Lower Highest

Note: Specific values were not provided, only relative comparisons.

Al-Ti Phase Diagram and Intermetallic Phases

The Al-Ti binary phase diagram is crucial for understanding the phase transformations that
occur during the solidification of these alloys.[7] A key feature of this system is the formation of
various intermetallic compounds, most notably AI3Ti.[3] The addition of small amounts of
aluminum to titanium increases the a to (3 transition temperature.[7]

Experimental Protocols for Characterization

A thorough characterization of cast Al-Ti alloys involves a multi-faceted approach employing
several analytical techniques.
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Metallographic Sample Preparation

Proper sample preparation is critical for accurate microstructural analysis. Aluminum alloys are
soft and susceptible to damage during cutting.[3]

Cutting: Use of appropriate cutting consumables and methods is necessary to avoid
extensive microstructural damage.[3]

e Mounting: Samples can be mounted in a resin to facilitate handling during subsequent
grinding and polishing steps.

o Grinding: Silicon carbide (SiC) papers are commonly used for grinding aluminum alloys to
achieve a flat surface and remove deformation from cutting.[3]

o Polishing: A multi-step polishing process is typically employed. This may involve using
diamond abrasives on a specialized pad, followed by a final polishing step with colloidal
silica to achieve a scratch-free surface suitable for high-magnification microscopy.[3]

o Etching: In some cases, etching is not required to observe hard precipitates like Al3Ti, which
can be imaged directly after final polishing.[3]

Microstructural Analysis

Optical Microscopy (OM): This is the primary technique for observing the general
microstructure, including grain size, dendrite morphology, and the distribution of secondary
phases.

Scanning Electron Microscopy (SEM): SEM provides higher magnification and resolution
imaging of the microstructure.[1] It is particularly useful for observing the morphology of fine
intermetallic particles.

Energy Dispersive X-ray Spectroscopy (EDS): Often coupled with SEM, EDS is used to
determine the elemental composition of different phases within the microstructure, which is
essential for accurately identifying intermetallic compounds like AI3Ti.[1][3]

Phase Identification
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X-ray Diffraction (XRD): XRD is a powerful non-destructive technique used to identify the
crystalline phases present in the alloy.[1][8] By analyzing the diffraction pattern, one can
confirm the presence of a-Al, Al3Ti, and other intermetallic phases.[1][8]

Mechanical Property Testing
Hardness Testing: Microhardness or macrohardness tests (e.g., Vickers, Brinell, or Rockwell)

are performed to measure the material's resistance to localized plastic deformation.[4][9][10]

Tensile Testing: Tensile tests are conducted to determine key mechanical properties such as
yield strength, ultimate tensile strength, and elongation to fracture.[2][11] Standardized test
specimens are machined from the cast material and tested according to established protocols
like those from ASTM.[11][12]

Visualizations
Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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